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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanol

Cat. No.: B146734 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties,

spectroscopic data, and synthesis of 2,4-Dimethyl-3-pentanol, tailored for researchers,

scientists, and professionals in drug development.

Chemical Structure and Properties
2,4-Dimethyl-3-pentanol, also known as diisopropylcarbinol, is a secondary alcohol. Its

structure consists of a five-carbon pentane chain with methyl groups at positions 2 and 4, and a

hydroxyl group at position 3.

Structural Formula: (CH₃)₂CHCH(OH)CH(CH₃)₂

Molecular Formula: C₇H₁₆O

IUPAC Name: 2,4-dimethylpentan-3-ol

CAS Number: 600-36-2

A summary of its key physical and chemical properties is presented in the table below.
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Property Value

Molecular Weight 116.20 g/mol

Appearance Colorless liquid

Boiling Point 139-140 °C

Density 0.829 g/mL at 25 °C

Refractive Index n20/D 1.425

Flash Point 37 °C

Water Solubility 7000 mg/L at 25 °C

XLogP3 2.3

Spectroscopic Data
The following tables summarize the key spectroscopic data for the characterization of 2,4-
Dimethyl-3-pentanol.

¹H NMR Spectroscopy
Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Coupling
Constant (J)
Hz

3.00 Triplet 1H CH-OH 6

1.75 Nonet 2H CH(CH₃)₂ 6

1.43 Broad Singlet 1H OH -

0.92 Doublet 12H CH(CH₃)₂ 6

¹³C NMR Spectroscopy
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Chemical Shift (δ) ppm Assignment

82 C3 (CH-OH)

30 C2, C4 (CH)

17 C1, C5 and methyls on C2, C4

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Interpretation

3629 O-H stretch (free)

3474 O-H stretch (hydrogen-bonded)

2964 C-H stretch (alkane)

1471 C-H bend (alkane)

1385 C-H bend (gem-dimethyl)

1051 C-O stretch

Mass Spectrometry (Electron Ionization)
m/z Interpretation

116 [M]⁺ (Molecular ion)

101 [M-CH₃]⁺

87 [M-C₂H₅]⁺

73 [M-C₃H₇]⁺ (base peak)

57 [C₄H₉]⁺

43 [C₃H₇]⁺

Experimental Protocols
Detailed methodologies for the synthesis of 2,4-Dimethyl-3-pentanol are provided below.
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Synthesis via Reduction of 2,4-Dimethyl-3-pentanone
This protocol describes the synthesis of 2,4-Dimethyl-3-pentanol through the reduction of its

corresponding ketone, 2,4-Dimethyl-3-pentanone (diisopropyl ketone).

Materials:

2,4-Dimethyl-3-pentanone

Sodium borohydride (NaBH₄)

Methanol

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2,4-Dimethyl-3-pentanone in methanol.

Cool the solution in an ice bath.

Slowly add sodium borohydride to the cooled solution while stirring.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for 1 hour.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.
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Extract the product with diethyl ether using a separatory funnel.

Wash the combined organic layers with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield 2,4-
Dimethyl-3-pentanol.

Mandatory Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2,4-Dimethyl-3-pentanol via

the reduction of 2,4-Dimethyl-3-pentanone.
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Start: 2,4-Dimethyl-3-pentanone
in Methanol

Cool solution in an ice bath

Slowly add NaBH₄

Stir at room temperature
for 1 hour

Quench with saturated
aqueous NH₄Cl

Extract with Diethyl Ether

Wash with Brine

Dry with MgSO₄

Filter

Evaporate solvent

End Product:
2,4-Dimethyl-3-pentanol

Click to download full resolution via product page

Synthesis of 2,4-Dimethyl-3-pentanol Workflow
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To cite this document: BenchChem. [An In-depth Technical Guide to 2,4-Dimethyl-3-
pentanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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